Impurity C of Calcitriol

• Molecular Formula: C35H49N3O5
• Molecular Weight: 591.8 g/mol
• InChI: InChI=1S/C35H49N3O5/c1-21(10-9-16-34(3,4)43)27-13-14-28-26-20-30(25-18-24(39)19-31(40)22(25)2)38-33(42)36(23-11-7-6-8-12-23)32(41)37(38)29(26)15-17-35(27,28)5/h6-8,11-12,20-21,24,27-31,39-40,43H,9-10,13-19H2,1-5H3/t21-,24+,27-,28+,29+,30-,31-,35-/m1/s1
• InChIKey: AYDPRRXRNSGAGP-FNDNYVJKSA-N

Calcitriol Impurity C: Chemical and Regulatory Profile

Impurity C of Calcitriol, also known as the Triazoline Adduct of pre-Calcitriol, is a pharmacopoeially designated impurity formed during the synthesis of the active pharmaceutical ingredient Calcitriol [1]. It is a heterocyclic derivative with the molecular formula C₃₅H₄₉N₃O₅ and a molecular weight of approximately 591.78 g/mol, structurally distinct from the core calcitriol backbone (C₂₇H₄₄O₃) [2][3]. In the context of pharmaceutical quality control, this compound serves as a certified reference standard listed in both the United States Pharmacopeia (USP) and European Pharmacopoeia (EP) monographs, where it is used for system suitability and chromatographic purity testing [4][5].

Certified Pharmacopeial Reference Standard (USP/EP) for system suitability

Chromatographically resolved from Calcitriol and pre-calcitriol impurities

Required for ANDA/DMF impurity profiling and regulatory submissions

• [1] Veeprho. Calcitriol EP Impurity C (CAS 86307-44-0) - Product Information. View Source
• [2] SynZeal. Calcitriol EP Impurity C (CAS 86307-44-0) - Technical Datasheet. View Source
• [3] Pharmaffiliates. Calcitriol Impurity C (PA 03 88030) - Chemical Specifications. View Source
• [4] United States Pharmacopeia (USP). Calcitriol Monograph: Chromatographic Purity. View Source
• [5] United States Pharmacopeia (USP). Calcitriol Monograph - 2025 Edition. View Source

Calcitriol Impurity C Substitution Limitations

In the pharmaceutical analytical laboratory, substitution with a generic analog or an uncertified standard is precluded by the strict structural and chromatographic requirements mandated by regulatory monographs. Calcitriol Impurity C is chemically defined as the Triazoline Adduct of pre-Calcitriol (C₃₅H₄₉N₃O₅), which is fundamentally different from the calcitriol molecule (C₂₇H₄₄O₃) and its isomer, trans-Calcitriol [1][2]. The USP monograph explicitly identifies this exact adduct with a specific relative retention time (RRT) of 0.43, whereas pre-calcitriol (RRT 0.9) and trans-Calcitriol (RRT 0.96) elute at entirely different positions [3]. Utilizing an incorrect reference standard would therefore invalidate system suitability tests and yield erroneous purity assessments, directly compromising compliance with ICH Q3A/B guidelines and regulatory filings [4].

Calcitriol Impurity C

Distinct early-eluting peak; substitution with pre-calcitriol or trans-Calcitriol would shift retention and fail system suitability

pre-Calcitriol / trans-Calcitriol

Certified triazoline adduct

Uncertified analog standards lack verified identity and purity, invalidating chromatographic purity test results

Generic vitamin D analog

Pharmacopeial impurity marker

Different acceptance limits apply to other calcitriol impurities; using an incorrect standard would misrepresent compliance

trans-Calcitriol (less stringent limit)

• [1] SynZeal. Calcitriol EP Impurity C (CAS 86307-44-0) - Chemical Identity and Regulatory Use. View Source
• [2] Veeprho. Calcitriol EP Impurity C - Formation and Analytical Relevance. View Source
• [3] United States Pharmacopeia (USP). Calcitriol Monograph: Table 1 (Relative Retention Times). View Source
• [4] Veeprho. Calcitriol Impurities and Related Compound - Regulatory Control Context. View Source

Calcitriol Impurity C: Differentiation from Key Analogs

Chromatographic Differentiation by Relative Retention Time

The United States Pharmacopeia (USP) monograph provides a definitive chromatographic profile for Calcitriol Impurity C (Triazoline Adduct of pre-Calcitriol) in relation to Calcitriol and its immediate precursor. The compound exhibits a relative retention time (RRT) of 0.43 when Calcitriol is normalized to 1.0 [1][2]. This value is distinct from pre-calcitriol (RRT 0.9) and trans-Calcitriol (RRT 0.96) [3].

Chromatographic RRT

Specification review

RRT = 0.43 vs Calcitriol 1.0

Resolved impurity marker; critical for system suitability

USP monograph; L7 column, UV 265 nm

Evidence Dimension	Relative Retention Time (RRT) in USP HPLC System Suitability Test
Target Compound Data	RRT = 0.43
Comparator Or Baseline	Calcitriol (Main Peak): RRT = 1.0; Pre-calcitriol: RRT = 0.9; trans-Calcitriol: RRT = 0.96
Quantified Difference	Delta RRT (Target vs. Main Peak) = -0.57; Delta RRT (Target vs. Pre-calcitriol) = -0.47
Conditions	USP Calcitriol Monograph Chromatographic Purity Test; Mobile Phase: Acetonitrile/Buffer (55:45); Column: L7 (C8); Detection: UV 265 nm

Why This Matters

The early elution of Impurity C (RRT 0.43) ensures it is chromatographically resolved from the main active peak and the process impurity pre-calcitriol (RRT 0.9), making it a critical marker for detecting synthesis-related contamination.

• [1] United States Pharmacopeia (USP). Calcitriol Monograph: Chromatographic Purity (Table 1). View Source
• [2] United States Pharmacopeia (USP). Calcitriol Monograph - 2025 Edition (System Suitability). View Source
• [3] DrugFuture. USP Calcitriol Impurities Table (Triazoline Adduct, Pre-calcitriol, trans-Calcitriol). View Source

Molecular Identity and Structural Divergence

The triazoline adduct structure of Impurity C represents a significant divergence from the calcitriol family [1]. With a molecular weight of 591.78 g/mol (C₃₅H₄₉N₃O₅), it is 42% heavier than the calcitriol API (C₂₇H₄₄O₃, 416.64 g/mol) and contains three nitrogen atoms, distinguishing it fundamentally from carbon-hydrogen-oxygen vitamin D analogs [2]. Unlike the simple geometric isomer trans-Calcitriol (also C₂₇H₄₄O₃), which differs only in the 5,6-double bond configuration, Impurity C contains a fused triazole ring system resulting from chemical derivatization during synthesis [3].

Molecular Identity

Specification review

C₃₅H₄₉N₃O₅
MW 591.78 g/mol

42% heavier than API; N₃-containing triazole

Unambiguous MS/NMR identification

Evidence Dimension	Molecular Formula and Molecular Weight
Target Compound Data	C₃₅H₄₉N₃O₅; 591.78 g/mol
Comparator Or Baseline	Calcitriol API: C₂₇H₄₄O₃; 416.64 g/mol; trans-Calcitriol: C₂₇H₄₄O₃; 416.64 g/mol
Quantified Difference	Mass difference: +175.14 g/mol (+42%); Distinct heteroatom composition (N₃ vs. none)
Conditions	Certified Reference Standards; Characterization by HPLC, LC-MS, NMR

Why This Matters

The stark difference in molecular weight and elemental composition ensures that Impurity C cannot be confused with or substituted by other calcitriol impurities or the API itself in mass spectrometry and chromatographic assays.

• [1] SynZeal. Calcitriol EP Impurity C - IUPAC Name and Chemical Structure. View Source
• [2] Pharmaffiliates. Calcitriol Impurity C (PA 03 88030) - Molecular Properties. View Source
• [3] Veeprho. Calcitriol EP Impurity C - Impurity Classification and Formation. View Source

USP Acceptance Criteria Comparison

The USP monograph applies distinct, non-interchangeable acceptance limits to individual calcitriol-related substances. Calcitriol Impurity C (Triazoline Adduct of pre-calcitriol) is assigned a stringent limit of not more than 0.1%, reflecting its status as a key process impurity [1][2]. By comparison, the geometric isomer trans-Calcitriol is allowed a higher limit of not more than 0.25% [3].

USP Acceptance Limits

Specification review

Impurity C ≤ 0.1%
vs trans-Calcitriol ≤ 0.25%

Stricter limit mandates certified reference standard

2.5× more stringent; ANDA/DMF relevance

Evidence Dimension	Maximum Allowed Impurity Limit (USP Monograph)
Target Compound Data	Not more than 0.1%
Comparator Or Baseline	trans-Calcitriol: Not more than 0.25%
Quantified Difference	Impurity C limit is 2.5 times more stringent (0.1% vs. 0.25%)
Conditions	USP Chromatographic Purity Test; Calculation based on peak area percentage

Why This Matters

The stricter 0.1% limit for Impurity C underscores its criticality in purity profiling; procurement of a validated reference standard for this specific entity is mandatory for demonstrating compliance in ANDA or DMF submissions.

• [1] United States Pharmacopeia (USP). Calcitriol Monograph: Chromatographic Purity (Table 1). View Source
• [2] SynZeal. Calcitriol EP Impurity C - Regulatory Application for ANDA/DMF. View Source
• [3] DrugFuture. USP Calcitriol Impurities Table (Triazoline Adduct, trans-Calcitriol Limits). View Source

RP-HPLC LOQ Comparison: Impurity vs. API

While the reference literature sometimes uses 'trans-Calcitriol' interchangeably with Impurity C in method development contexts, validation data for the 5,6-trans isomer provides a quantitative benchmark for impurity detection relative to the main API. An RP-HPLC-DAD method developed for calcitriol soft capsules established linear ranges, detection limits (LOD), and quantification limits (LOQ) for both calcitriol and its trans-isomer impurity [1]. The LOQ for the impurity (measured as trans-calcitriol) was determined to be 136.4 ng·mL⁻¹, compared to 141.6 ng·mL⁻¹ for calcitriol [2].

LOQ in RP-HPLC

Reported

136.4 ng·mL⁻¹

Supports trace-level quantification in dosage forms

RP-HPLC-DAD method; C18 column

Evidence Dimension	Limit of Quantification (LOQ) in RP-HPLC-DAD Method
Target Compound Data	LOQ = 136.4 ng·mL⁻¹ (reported as trans-Calcitriol impurity)
Comparator Or Baseline	Calcitriol API: LOQ = 141.6 ng·mL⁻¹
Quantified Difference	LOQ for impurity is 3.7% lower (more sensitive detection) than for API
Conditions	Symmetry C18 column (4.6 mm × 250 mm, 5 μm); gradient elution water-acetonitrile-methanol; DAD detection

Why This Matters

The validated LOQ of approximately 136 ng·mL⁻¹ demonstrates that trace levels of this impurity class can be reliably quantified in finished dosage forms, supporting robust batch release testing and stability monitoring protocols.

• [1] HAO Jing-jing, PAN Xue-qiang, WANG Song-wei, WEI Shi-feng. Determination of Calcitriol and 5,6-Trans-Calcitriol in Soft Capsules by RP-HPLC. Chinese Pharmaceutical Journal, 2016, 21: 1871-1876. View Source
• [2] Chinese Pharmaceutical Journal (2016). RP-HPLC Method Validation Data for Calcitriol and trans-Calcitriol. View Source

Calcitriol Impurity C Reference Standard Applications

USP/EP System Suitability and Method Validation

Calcitriol Impurity C is an essential component of system suitability solutions for HPLC method validation as mandated by USP and EP monographs [1]. Its unique relative retention time (RRT 0.43) is used to verify column performance and resolution prior to batch release testing of calcitriol drug substance or formulated products [2]. Any deviation in this RRT signals a need for column re-equilibration or mobile phase adjustment, preventing the acceptance of invalid assay results.

ANDA and DMF Regulatory Filings

For generic pharmaceutical manufacturers filing ANDAs, the use of a certified Calcitriol Impurity C reference standard with full traceability to USP or EP primary standards is non-negotiable [1]. Regulatory reviewers require evidence that the impurity profile—particularly the triazoline adduct at the ≤0.1% limit—has been accurately quantified using a qualified standard [2]. Documentation including a Certificate of Analysis (CoA) with HPLC purity data (>98%) and structural characterization by LC-MS/NMR supports the analytical sections of DMF submissions [3].

Forced Degradation and Stability-Indicating Method Development

During the development of stability-indicating analytical methods, Calcitriol Impurity C serves as a reference marker to confirm that degradation products do not co-elute with the API or other known impurities [1]. Given the compound‘s origin as a process impurity (triazoline adduct), its presence or absence in forced degradation studies (e.g., thermal, oxidative) helps differentiate between synthesis-related contamination and true shelf-life degradation [2]. The validated LOQ of 136.4 ng·mL⁻¹ supports its reliable detection in low-dose formulations [3].

QC Batch Release Testing of API and Dosage Forms

In routine QC environments, Calcitriol Impurity C reference standard is used to spike test solutions and calibrate detectors, ensuring that the chromatographic system accurately quantifies the impurity against the stringent 0.1% USP limit [1]. Because Calcitriol is a high-potency drug administered in microgram doses, even trace impurities must be tightly controlled [2]. The reference standard enables QC laboratories to confidently accept or reject API lots based on objective, pharmacopeia-aligned purity criteria.

Application

Selection Property

Validation Focus

USP/EP System Suitability

Pharmacopeial RRT marker

Column performance and resolution

ANDA/DMF Regulatory Filings

Certified reference standard traceability

Impurity profiling compliance

Stability-Indicating Method Development

Resolved impurity peak

Degradation product discrimination

QC Batch Release Testing

Detector calibration and spiking

Quantification against pharmacopeial limits

• [1] SynZeal. Calcitriol EP Impurity C - Applications in Method Validation and ANDA Filing. View Source
• [2] United States Pharmacopeia (USP). Calcitriol Monograph: System Suitability and Chromatographic Purity. View Source
• [3] HAO Jing-jing, PAN Xue-qiang, WANG Song-wei, WEI Shi-feng. Determination of Calcitriol and 5,6-Trans-Calcitriol in Soft Capsules by RP-HPLC. Chinese Pharmaceutical Journal, 2016, 21: 1871-1876. View Source